Cas no 1483534-71-9 (Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-)

• Product Name: Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-
• CAS No: 1483534-71-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 5252333
• Update Time: 2025-05-20

Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-

• Inchi： 1S/C11H15ClN2/c1-3-9-7(2)10(12)14-11(13-9)8-5-4-6-8/h8H,3-6H2,1-2H3
• InChI Key： ZDNJCFUDNBMQDK-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC(CC)=C(C)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-

Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl- (CAS No. 1483534-71-9): A Comprehensive Overview

Pyrimidine derivatives have long been recognized for their significant role in pharmaceutical and biochemical research. Among these, Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl- (CAS No. 1483534-71-9) stands out due to its unique structural properties and potential applications. This compound, characterized by its 4-chloro, 2-cyclobutyl, 6-ethyl, and 5-methyl substituents, has garnered attention in recent years for its promising pharmacological activities.

The structural framework of this pyrimidine derivative contributes to its distinct chemical and biological properties. The presence of a chloro group at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the cyclobutyl substituent at the 2-position introduces steric hindrance, which can influence both its solubility and metabolic stability. The ethyl group at the 6-position and the methyl group at the 5-position further modulate its electronic and steric environment, potentially affecting its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug discovery. Studies have demonstrated that modifications at specific positions within the pyrimidine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds. For instance, the 4-chloro substituent in Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-, has been shown to enhance binding affinity to certain enzymes and receptors, making it a promising candidate for developing novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have been extensively studied for their antitumor properties, and modifications such as those present in Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-, can lead to the development of more effective anticancer drugs. Preliminary studies suggest that this compound may exhibit inhibitory effects on key enzymes involved in cell proliferation and survival pathways. These findings are particularly exciting given the ongoing efforts to develop targeted therapies for various types of cancer.

In addition to its oncological potential, Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-, has shown promise in other therapeutic areas as well. Research indicates that it may have antimicrobial properties, making it a valuable candidate for developing new antibiotics or antiviral agents. The unique structural features of this compound allow it to interact with biological targets in ways that conventional drugs may not, potentially offering a novel approach to combating resistant pathogens.

The synthesis of Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-, presents an interesting challenge for chemists due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis and catalytic transformations have enabled researchers to efficiently construct the desired molecular framework while maintaining high purity levels.

As our understanding of biochemical pathways continues to expand, so does the potential for Pyrimidine derivatives like Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-, to play a crucial role in drug development. The ability to fine-tune specific structural features allows researchers to tailor these compounds for specific therapeutic applications. This flexibility makes them invaluable tools in the quest for new treatments for a wide range of diseases.

The future of Pyrimidine derivatives is likely to be shaped by continued innovation in synthetic chemistry and pharmacological research. As new methodologies emerge and our knowledge of biological systems deepens, compounds like Pyrimidine, 4-chloro-2-cyclobutyl-6-ethyl-5-methyl-, will continue to be explored for their potential therapeutic benefits. The unique combination of structural features makes them particularly promising candidates for further investigation.